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Compound of Interest

Compound Name: Ganoderic acid R

Cat. No.: B15579380 Get Quote

For Immediate Release

A deep dive into the chemical intricacies of Ganoderic acid R, a promising bioactive

triterpenoid from the medicinal mushroom Ganoderma lucidum. This guide offers researchers,

scientists, and drug development professionals a comprehensive overview of its chemical

structure, physicochemical properties, and foundational experimental protocols.

Ganoderic acid R is a member of the extensive family of ganoderic acids, which are highly

oxygenated lanostane-type triterpenoids. These compounds are the focus of significant

scientific interest due to their wide-ranging pharmacological activities. This technical guide

synthesizes the available data on Ganoderic acid R, providing a centralized resource for its

chemical and physical characteristics.

Chemical Structure and Identification
Ganoderic acid R is a tetracyclic triterpenoid derivative of lanosterol. Its systematic IUPAC

name is (E,5S,6S)-5-acetyloxy-6-[(3R,10S,13R,14R,17R)-3-acetyloxy-4,4,10,13,14-

pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylhept-

2-enoic acid[1]. The chemical structure is characterized by a lanostane skeleton with two acetyl

groups, contributing to its specific biological activities.

Below is a 2D representation of the chemical structure of Ganoderic acid R.
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Caption: 2D chemical structure of Ganoderic acid R.

Physicochemical and Computed Properties
A summary of the key physicochemical and computed properties of Ganoderic acid R is

presented in the table below for easy reference and comparison. These properties are crucial

for understanding its behavior in biological systems and for the development of analytical

methods.
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Property Value Source

Molecular Formula C₃₄H₅₀O₆ [1][2]

Molecular Weight 554.8 g/mol [1][2]

Exact Mass 554.36073931 Da [1]

IUPAC Name

(E,5S,6S)-5-acetyloxy-6-

[(3R,10S,13R,14R,17R)-3-

acetyloxy-4,4,10,13,14-

pentamethyl-

2,3,5,6,12,15,16,17-octahydro-

1H-cyclopenta[a]phenanthren-

17-yl]-2-methylhept-2-enoic

acid

[1]
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32(28,7)25(26)15-19-

33(24,34)8/h10-

11,15,21,24,27-29H,12-14,16-

19H2,1-9H3,(H,37,38)/b20-

10+/t21-,24+,27-,28?,29+,32+,

33+,34-/m0/s1

[1]
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SMILES
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C)OC(=O)C)C)C)C">C@@H--
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[1]

XLogP3 7.3 [1]

Topological Polar Surface Area 89.9 Å² [1]

Heavy Atom Count 40 [1]
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Complexity 1160 [1]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and structural elucidation of

ganoderic acids are essential for their study. While specific protocols for Ganoderic acid R are

not extensively detailed in recent literature, the following outlines a general workflow based on

methodologies used for related triterpenoids from Ganoderma lucidum.

Isolation and Purification of Ganoderic Acids
The isolation of ganoderic acids from Ganoderma lucidum is a multi-step process involving

extraction and chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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